Baculoviral IAP repeat-containing protein 7 (280-289)
Description
Baculoviral IAP repeat-containing protein 7
Scientific Research Applications
Role in Cancer Progression and Prognosis
BIRC7, a member of the inhibitor of apoptosis protein (IAP) family, has been extensively studied for its role in cancer progression and as a potential prognostic marker in various cancers. Research indicates that BIRC7 is involved in regulating apoptosis, making it a significant factor in cancer development and treatment.
Nasopharyngeal Carcinoma (NPC)
A study identified a functional polymorphism (-31C/G) in the promoter of the BIRC5 gene (a close relative of BIRC7), which may influence BIRC5 expression and affect the susceptibility to NPC among the Chinese population (Ma et al., 2011).
Epithelial Ovarian Cancer (EOC)
BIRC6, closely related to BIRC7, was found to be highly expressed in carcinoma tissue compared to normal tissue. Its expression in the cytoplasm is associated with EOC differentiation and may serve as a novel predictor for poor prognosis in EOC patients post-curative resection (Wang et al., 2014).
Prostate Cancer
A study on prostate cancer highlighted the association of a genetic variant rs9904341 in the 5′ UTR region of the survivin gene (a member of the BIRC family) with increased risk of prostate cancer, particularly in subgroups of nondrinkers, nonsmokers, and those without a family history of cancer (Chen et al., 2013).
Ischemic Stroke
A study found that a polymorphism (rs2071214) in the BIRC5 gene was significantly associated with the development of ischemic stroke in the Korean population, indicating a potential link between BIRC5 (related to BIRC7) and neurological diseases (Chon et al., 2016).
Immunotherapeutic Applications
BIRC family proteins have been explored for their potential in immunotherapy due to their expression in various types of tumor tissues.
Colorectal Cancer Immunotherapy
A phase I clinical study investigated the survivin-2B peptide, a member of the IAP family, as a target antigen for anti-cancer immunization in patients with colorectal cancer. The study suggested survivin-2B peptide-based vaccination is safe and should be further considered for potential immune and clinical efficacy in patients with colorectal cancer (Tsuruma et al., 2004).
Pancreatic Cancer Treatment
A clinical study demonstrated that a vaccination protocol of survivin-2B80-88 plus incomplete Freund's adjuvant (IFA) and α-interferon (IFNα) was effective in immunotherapy for advanced pancreatic cancers. More than 50% of the patients showed positive clinical and immunological responses (Kameshima et al., 2013).
Properties
sequence |
QLCPICRAPV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Baculoviral IAP repeat-containing protein 7 (280-289) |
Origin of Product |
United States |
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